2-Linoleoylglycerol

Description

2-Linoleoylglycerol is a 2-monoglyceride with linoleoyl forming the 2-acyl group and is functionally related to linoleic acid . It belongs to the class of organic compounds known as lineolic acids and derivatives . Its molecular formula is C21H38O4, and its molecular weight is 354.5 g/mol . Other names for 2-Linoleoylglycerol include 2-Monolinolein, Glyceryl 2-linoleate, and 2-Linoleoyl-rac-glycerol .

This compound has been identified in human blood . It is not a naturally occurring metabolite and is found only in individuals exposed to it or its derivatives, technically making it part of the human exposome . The exposome is the collection of all exposures of an individual in a lifetime and how those exposures relate to health .

A similar compound is 2-Monolinolein, which is also a synonym for 2-Linoleoylglycerol . Mass spectral data for 2-Linoleoyl glycerol is available and manually curated .

• CAS No.: 3443-82-1
• Product Name: 2-Linoleoylglycerol
• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 1,3-dihydroxypropan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
• Standard InChI: InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/b7-6-,10-9-
• Standard InChIKey: IEPGNWMPIFDNSD-HZJYTTRNSA-N
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)CO
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)CO
• Appearance: Assay:≥95% (as a 9:1 mixture of the 2-LG and 1-LG)A solution in acetonitrile
• Synonyms: (9Z,12Z)-9,12-Octadecadienoic Acid 2-Hydroxy-1-(hydroxymethyl)ethyl Ester; 2-Linoleoylglycerol; 2-Monolinolein; 2-Monolinoleoylglycerol; β-Monolinolein
• PubChem Compound: 5365676
• Last Modified: Sep 14 2023